Cas no 47162-00-5 (4-n-Octanoylbiphenyl)

• Product Name: 4-n-Octanoylbiphenyl
• CAS No: 47162-00-5
• MF: C₂₀H₂₄O
• MW: 280.403965950012
• MDL: MFCD00143358
• CID: 930766
• PubChem ID: 87574206
• Update Time: 2025-04-19

4-n-Octanoylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-n-Octanoylbiphenyl
• 1-(4-phenylphenyl)octan-1-one
• 1-biphenyl-4-yl-octan-1-one
• 4-Heptyl-biphenyl-keton
• 4-Octanoyl-biphenyl
• 4-Octanoylbiphenyl
• 1-([1,1'-Biphenyl]-4-yl)octan-1-one
• 1-(biphenyl-4-yl)octan-1-one
• JSNGEMRLSPQOOF-UHFFFAOYSA-N
• 1-Octanone, 1-[1,1'-biphenyl]-4-yl-
• 1-[1,1'-Biphenyl]-4-yl-1-octanone #
• O0214

• MDL： MFCD00143358
• Inchi： 1S/C20H24O/c1-2-3-4-5-9-12-20(21)19-15-13-18(14-16-19)17-10-7-6-8-11-17/h6-8,10-11,13-16H,2-5,9,12H2,1H3
• InChI Key： JSNGEMRLSPQOOF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 280.18300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 98.0 to 101.0 deg-C
• Boiling Point: 200°C/3mmHg(lit.)
• PSA: 17.07000
• LogP: 5.89680
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones